Cas no 1021080-73-8 (N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine)

• Product Name: N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine
• CAS No: 1021080-73-8
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• MDL: MFCD11128084
• CID: 5175966
• Update Time: 2026-03-04

N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine
• Ethanimidamide, N-hydroxy-2-[2-(trifluoromethyl)phenoxy]-

• MDL： MFCD11128084
• Inchi： 1S/C9H9F3N2O2/c10-9(11,12)6-3-1-2-4-7(6)16-5-8(13)14-15/h1-4,15H,5H2,(H2,13,14)
• InChI Key： VMIBKXUIUGCQIT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OC/C(=N/O)/N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine

N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine (CAS No. 1021080-73-8): An Overview of a Promising Compound in Medicinal Chemistry

N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine (CAS No. 1021080-73-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydroxamic acids, which are known for their ability to inhibit various enzymes, particularly metalloproteinases and histone deacetylases (HDACs). The presence of the trifluoromethyl group and the phenoxy moiety in its structure confers specific properties that make it an intriguing candidate for further research and development.

The chemical structure of N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine is characterized by a central acetamidine core, which is substituted with a hydroxyl group and a 2-trifluoromethyl-phenoxy group. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the compound's electronic properties and reactivity. This feature is particularly important in drug design, as it can enhance the binding affinity and selectivity of the compound towards its target.

Recent studies have explored the potential of N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from histone proteins, leading to chromatin condensation and gene silencing. Inhibiting HDACs can lead to the reactivation of silenced genes, making HDAC inhibitors valuable tools in cancer therapy. A study published in the Journal of Medicinal Chemistry reported that N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine exhibited potent HDAC inhibitory activity, with IC50 values in the low micromolar range against several HDAC isoforms.

Beyond its potential as an HDAC inhibitor, N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. A study published in the European Journal of Pharmacology demonstrated that N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine have also been studied to assess its suitability for clinical use. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties suggest that it could be administered orally, making it a convenient option for long-term treatment regimens.

In addition to its therapeutic potential, N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine has been evaluated for its safety profile. Preclinical studies have indicated that it is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. A typical synthetic route involves the reaction of 2-trifluoromethylphenol with chloroacetonitrile to form 2-(2-trifluoromethylphenoxy)acetonitrile, followed by hydrolysis to generate 2-(2-trifluoromethylphenoxy)acetic acid. The final step involves the reaction of this acid with hydroxylamine to form the desired hydroxamic acid derivative.

The potential applications of N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine extend beyond its use as a single therapeutic agent. It can also serve as a lead compound for further structural modifications and optimization. By introducing additional functional groups or altering existing ones, researchers can fine-tune the compound's properties to enhance its potency, selectivity, and pharmacokinetic profile.

In conclusion, N-Hydroxy-2-(2-trifluoromethyl-phenoxy)-acetamidine (CAS No. 1021080-73-8) represents a promising compound in medicinal chemistry with diverse therapeutic potential. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical applications.